N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• CAS No.: 888416-65-7
• Molecular Formula: C23H18FN5O3S
• Molecular Weight: 463.49
• IUPAC Name: N-[4-amino-2-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C23H18FN5O3S/c24-15-10-8-14(9-11-15)21(31)27-19-20(25)28-23(29-22(19)32)33-12-18(30)26-17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,26,30)(H,27,31)(H3,25,28,29,32)
• InChI Key: VEYYQGASOBOCQM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC=C(C=C4)F)N
• solubility: not available

Description

N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H18FN5O3S and its molecular weight is 463.49. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Research by Ravichandiran et al. (2015) explored the synthesis and molecular docking of 2-(4-(4-aminophenylsulfonyl)phenylamino)-3-(thiophen-2-ylthio)naphthalene-1,4-dione derivatives, closely related compounds, to evaluate their antibacterial properties. The study found that certain derivatives exhibited significant antibacterial activity, with one compound showing a minimum inhibitory concentration value of 1.3 μg/mL against Proteus vulgaris, indicating potential application in developing new antibacterial agents Ravichandiran, Premnath, & Vasanthkumar, 2015.

Fluorescent Probes for Protein Studies

Loving and Imperiali (2008) developed an unnatural amino acid based on solvatochromic fluorophore for studying protein-protein interactions. The fluorophore's fluorescence quantum yield is highly sensitive to changes in the local solvent environment, indicating its use as a powerful tool for investigating dynamic protein interactions Loving & Imperiali, 2008.

Environmental Sensing and Water Analysis

Wang et al. (2012) designed a reaction-based fluorescent probe for the selective discrimination of thiophenols over aliphatic thiols. The developed probe exhibited high selectivity and sensitivity, with successful application in determining thiophenols in water samples, demonstrating its potential in environmental and biological sciences Wang, Han, Jia, Zhou, & Deng, 2012.

Neurological Research

Fa et al. (2015) synthesized a novel fluorescent probe for β-amyloids, showing high binding affinities toward Aβ(1–40) aggregates in vitro. This indicates its utility as a fluorescent probe for molecular diagnosis of Alzheimer's disease Fa, Zhou, Zhang, Yin, Zhang, Huo, Hou, Luo, Mao, & Zhang, 2015.